Cas no 2648911-45-7 ((2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidopentanoic acid)

• Product Name: (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidopentanoic acid
• CAS No: 2648911-45-7
• MF: C₂₅H₃₀N₂O₆
• MW: 454.515507221222
• CID: 6152389
• PubChem ID: 165544906
• Update Time: 2025-09-26

(2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidopentanoic acid
• 2648911-45-7
• (2R)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxybutanamido]pentanoic acid
• EN300-1491725

• Inchi： 1S/C25H30N2O6/c1-3-8-22(24(29)30)27-23(28)13-16(32-2)14-26-25(31)33-15-21-19-11-6-4-9-17(19)18-10-5-7-12-20(18)21/h4-7,9-12,16,21-22H,3,8,13-15H2,1-2H3,(H,26,31)(H,27,28)(H,29,30)/t16?,22-/m1/s1
• InChI Key： LDUQVWINJQTLCG-VXNXSFHZSA-N
• SMILES： O(C(NCC(CC(N[C@@H](C(=O)O)CCC)=O)OC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 454.21038668g/mol
• Monoisotopic Mass: 454.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 649
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 114Ų

Additional information on (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidopentanoic acid

Introduction to (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidopentanoic Acid (CAS No. 2648911-45-7)

(2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidopentanoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine due to its unique structural features and potential biological activities. This compound, identified by its CAS number 2648911-45-7, represents a fusion of advanced chemical synthesis techniques and molecular design principles, making it a subject of intense research interest.

The molecular structure of this compound is characterized by a complex arrangement of functional groups, including an amino group, a methoxycarbonyl group, and multiple hydroxyl and carboxyl moieties. These features contribute to its reactivity and potential interactions with biological targets, making it a promising candidate for further exploration in drug discovery and development.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel compounds with tailored properties to address various therapeutic challenges. Among these, peptidomimetics have emerged as a powerful class of molecules that mimic the biological activity of natural peptides while offering improved pharmacokinetic profiles. The compound in question, (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidopentanoic acid, is an example of such a peptidomimetic designed to interact with specific biological receptors or enzymes.

The presence of the (9H-fluoren-9-yl)methoxycarbonyl group in the molecule enhances its stability and solubility, which are critical factors for pharmaceutical efficacy. This group also contributes to the compound's ability to undergo selective binding interactions with target proteins, making it a valuable tool for studying protein-protein interactions and developing targeted therapies.

Recent studies have highlighted the importance of chiral molecules in drug design, particularly in the development of enantiomerically pure compounds that exhibit enhanced therapeutic effects with reduced side effects. The stereochemistry of (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidopentanoic acid, specifically the (R) configuration at the second carbon atom, plays a crucial role in determining its biological activity and pharmacological properties.

The compound's potential applications extend to various therapeutic areas, including oncology, inflammation, and neurodegenerative diseases. For instance, its structural similarity to certain natural peptides suggests that it may be capable of modulating signaling pathways involved in cancer cell proliferation or inflammatory responses. Additionally, its ability to interact with specific enzymes or receptors could make it useful in the treatment of neurological disorders characterized by aberrant protein aggregation or misfolding.

Advances in computational chemistry and molecular modeling have significantly accelerated the process of identifying promising drug candidates like (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidopentanoic acid. These tools allow researchers to predict the binding affinity and specificity of compounds to biological targets with high accuracy, thereby streamlining the drug discovery pipeline. Furthermore, high-throughput screening technologies have enabled the rapid evaluation of large libraries of compounds for their potential biological activity.

The synthesis of this compound represents a testament to the ingenuity and precision of modern organic chemistry. The multi-step synthetic route involves sophisticated techniques such as peptide coupling reactions, protection-deprotection strategies, and stereoselective transformations. Each step is meticulously designed to ensure high yield and purity, which are essential for pharmaceutical applications.

In conclusion, (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidopentanoic acid (CAS No. 2648911-45-7) is a remarkable example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups and stereochemistry makes it a versatile tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most challenging medical conditions faced by humanity today.